Cas no 871306-52-4 (2-(4-chloro-3-methylphenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide)

• Product Name: 2-(4-chloro-3-methylphenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide
• CAS No: 871306-52-4
• MF: C₁₅H₁₇ClN₂O₂
• MW: 292.760682821274
• CID: 6368209
• PubChem ID: 16256021
• Update Time: 2025-10-31

2-(4-chloro-3-methylphenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methylphenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide
• AKOS033641793
• 871306-52-4
• Z18758280
• EN300-26684154

• Inchi： 1S/C15H17ClN2O2/c1-10-7-12(5-6-13(10)16)20-8-14(19)18-15(2,9-17)11-3-4-11/h5-7,11H,3-4,8H2,1-2H3,(H,18,19)
• InChI Key： CCNVAAHWFUHAND-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)OCC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 292.0978555g/mol
• Monoisotopic Mass: 292.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-(4-chloro-3-methylphenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide

Comprehensive Overview of 2-(4-chloro-3-methylphenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide (CAS No. 871306-52-4)

The compound 2-(4-chloro-3-methylphenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide (CAS No. 871306-52-4) is a specialized chemical entity that has garnered significant attention in the fields of agrochemical and pharmaceutical research. With its unique molecular structure featuring a cyclopropyl group and a cyano functionality, this compound exhibits intriguing properties that make it a subject of ongoing scientific exploration. Researchers are particularly interested in its potential applications as a pesticide intermediate or as a building block for more complex bioactive molecules.

In recent years, the demand for novel agrochemicals with improved efficacy and environmental profiles has driven interest in compounds like 2-(4-chloro-3-methylphenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide. The presence of both chloro and methyl substituents on the aromatic ring, combined with the acetamide backbone, suggests potential interactions with biological targets in pest species. This aligns with current industry trends toward developing target-specific crop protection agents that minimize ecological impact while maintaining high performance.

The 1-cyano-1-cyclopropylethyl moiety in this compound represents an interesting structural feature that may influence its metabolic stability and bioavailability. These characteristics are particularly relevant in the context of modern green chemistry initiatives, where researchers seek to design compounds with optimized environmental fate profiles. The cyclopropyl ring, known for its ability to modulate molecular conformation and electronic properties, may contribute to the compound's overall stability and specificity.

From a synthetic chemistry perspective, 2-(4-chloro-3-methylphenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide presents several interesting challenges and opportunities. The construction of the cyclopropyl ring adjacent to a cyano group requires careful consideration of reaction conditions and protecting group strategies. These synthetic aspects have become particularly relevant as the chemical industry moves toward more atom-economical processes and sustainable manufacturing practices.

Analytical characterization of 871306-52-4 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are essential for verifying the compound's purity and structural integrity, especially when it's intended for use in sensitive applications. The growing emphasis on quality by design (QbD) principles in chemical manufacturing has made thorough analytical profiling of intermediates like this compound increasingly important.

In the context of intellectual property, 2-(4-chloro-3-methylphenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide has been the subject of various patent applications, reflecting its potential commercial value. The compound's structural novelty and the increasing demand for next-generation crop protection solutions have made it an attractive target for innovation in the agrochemical sector. This aligns with broader industry trends toward developing resistance-breaking chemistries that address evolving pest challenges.

The physicochemical properties of CAS No. 871306-52-4, including its solubility profile, melting point, and stability under various conditions, are critical parameters for formulation scientists. These characteristics influence how the compound might be developed into practical applications, whether as an agricultural formulation or as an intermediate in pharmaceutical synthesis. Current research trends emphasize the importance of understanding these properties early in the development process to facilitate rational molecular design.

Environmental fate studies of 2-(4-chloro-3-methylphenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide have become increasingly important as regulatory requirements for eco-friendly chemicals continue to tighten. The compound's degradation pathways, potential for bioaccumulation, and effects on non-target organisms are all areas of active investigation. These studies are particularly relevant given the growing consumer demand for sustainable agricultural practices and reduced chemical footprints in food production.

From a medicinal chemistry perspective, the structural features of 871306-52-4 suggest potential interactions with various biological targets. While primarily investigated for agrochemical applications, the compound's pharmacophore-like elements have prompted some researchers to explore its possible utility in drug discovery programs. This dual potential reflects the increasing convergence between agrochemical and pharmaceutical research, where molecular scaffolds are being evaluated across multiple application domains.

The synthesis and application of 2-(4-chloro-3-methylphenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide represent an interesting case study in modern structure-activity relationship (SAR) optimization. Researchers are employing computational methods, including molecular docking and QSAR modeling, to predict and enhance the compound's biological activity. These approaches are part of a broader shift toward computer-aided molecular design in both the agrochemical and pharmaceutical industries.

As the chemical industry continues to evolve, compounds like 2-(4-chloro-3-methylphenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide will likely play important roles in addressing global challenges in food security and sustainable agriculture. Their development reflects the ongoing need for innovative solutions that balance efficacy, safety, and environmental considerations – key concerns for both researchers and end-users in today's market.